Cas no 2034546-15-9 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2034546-15-9
• MF: C₁₉H₁₉NO₆S
• MW: 389.4223
• CID: 5353646
• Update Time: 2025-05-25

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C19H19NO6S/c1-19(21,18-10-13-4-2-3-5-15(13)26-18)12-20-27(22,23)14-6-7-16-17(11-14)25-9-8-24-16/h2-7,10-11,20-21H,8-9,12H2,1H3
• InChI Key： QTRASKNJEDIXEF-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])C([H])([H])O2)(N([H])C([H])([H])C(C([H])([H])[H])(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2O1)O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 622
• XLogP3: 2.1
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, also identified by the CAS registry number 2034546-15-9, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a fascinating blend of functional groups that contribute to its versatile properties. The benzofuran moiety, a heterocyclic aromatic compound, is known for its stability and ability to participate in various biochemical interactions. The sulfonamide group, on the other hand, is renowned for its role in enhancing bioavailability and reducing toxicity in pharmaceutical agents. Recent studies have highlighted the synergistic effects of these functional groups in modulating enzyme activities and receptor interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitutions and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, making this compound more accessible for preclinical studies. The incorporation of green chemistry principles in the synthesis has further enhanced the sustainability of this process.

The pharmacological profile of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. For instance, studies published in Journal of Medicinal Chemistry demonstrate its ability to suppress cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

In addition to its enzymatic inhibitory properties, this compound has shown promising results in modulating cellular signaling pathways associated with neurodegenerative diseases. Research conducted at the University of California suggests that it may protect neurons from oxidative stress by upregulating antioxidant defense mechanisms. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel drug delivery systems tailored for N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been a focal point of recent investigations. Scientists are exploring lipid nanoparticles and hydrogel-based formulations to enhance its bioavailability and reduce systemic toxicity. These innovations aim to address challenges related to drug stability and targeted delivery.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features, coupled with cutting-edge synthesis techniques and innovative drug delivery systems, position it as a promising candidate for future clinical trials. As research continues to unravel its full potential, this compound holds the promise of contributing to the development of novel treatments for chronic inflammatory and neurodegenerative disorders.